Cas no 2248260-99-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5-dichlorophenyl)-2-(morpholin-4-yl)acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5-dichlorophenyl)-2-(morpholin-4-yl)acetate is a specialized organic compound featuring a phthalimide core linked to a morpholine-substituted dichlorophenyl acetate moiety. Its structural complexity makes it valuable in synthetic chemistry, particularly as an intermediate in the development of pharmacologically active molecules. The presence of both electron-withdrawing (dichlorophenyl) and electron-donating (morpholine) groups enhances its reactivity in nucleophilic substitution and condensation reactions. This compound is particularly useful in medicinal chemistry research, where its unique scaffold can contribute to the design of novel bioactive agents. High purity and stability under controlled conditions ensure reliable performance in laboratory applications.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5-dichlorophenyl)-2-(morpholin-4-yl)acetate structure
2248260-99-1 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5-dichlorophenyl)-2-(morpholin-4-yl)acetate
CAS No:2248260-99-1
MF:C20H16Cl2N2O5
MW:435.25744342804
CID:6035869
PubChem ID:165978694
Update Time:2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5-dichlorophenyl)-2-(morpholin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5-dichlorophenyl)-2-(morpholin-4-yl)acetate
    • EN300-6523762
    • 2248260-99-1
    • Inchi: 1S/C20H16Cl2N2O5/c21-13-9-12(10-14(22)11-13)17(23-5-7-28-8-6-23)20(27)29-24-18(25)15-3-1-2-4-16(15)19(24)26/h1-4,9-11,17H,5-8H2
    • InChI Key: DQAJZMWXPORGLV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)N1CCOCC1)Cl

Computed Properties

  • Exact Mass: 434.0436270g/mol
  • Monoisotopic Mass: 434.0436270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 76.2Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5-dichlorophenyl)-2-(morpholin-4-yl)acetate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5-dichlorophenyl)-2-(morpholin-4-yl)acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5-dichlorophenyl)-2-(morpholin-4-yl)acetate (CAS: 2248260-99-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5-dichlorophenyl)-2-(morpholin-4-yl)acetate (CAS: 2248260-99-1) is a novel chemical entity that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of recent investigations aimed at exploring its potential therapeutic applications. The presence of the 1,3-dioxoisoindoline moiety, coupled with the morpholine and dichlorophenyl groups, suggests a multifunctional profile that could be leveraged for targeted drug design.

Recent studies have focused on elucidating the pharmacological properties of this compound, particularly its interaction with biological targets. Preliminary data indicate that 2248260-99-1 exhibits promising activity in modulating specific signaling pathways, which could be relevant for the treatment of diseases such as cancer and inflammatory disorders. The compound's ability to selectively inhibit key enzymes or receptors has been a focal point of these investigations, with researchers employing advanced techniques such as X-ray crystallography and molecular docking to unravel its mechanism of action.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. For instance, its stability under physiological conditions, bioavailability, and tissue distribution have been evaluated to assess its suitability as a drug candidate. Additionally, toxicity studies have been conducted to determine the safety margins, which are critical for further development. The results so far suggest that 2248260-99-1 has a favorable safety profile, although more extensive preclinical testing is warranted.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5-dichlorophenyl)-2-(morpholin-4-yl)acetate has also been optimized to improve yield and purity. Recent advancements in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating further research and potential clinical applications. The use of green chemistry principles has been emphasized to minimize environmental impact and enhance sustainability.

Looking ahead, the potential applications of 2248260-99-1 extend beyond its immediate therapeutic uses. Its unique chemical structure makes it a valuable tool for probing biological systems and understanding disease mechanisms. Collaborations between academia and industry are expected to accelerate the translation of these findings into practical solutions, such as the development of new drugs or diagnostic agents.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5-dichlorophenyl)-2-(morpholin-4-yl)acetate represents a promising avenue for research in chemical biology and medicinal chemistry. Its multifaceted properties and potential therapeutic benefits underscore the importance of continued investigation. Future studies should focus on expanding the understanding of its biological activities, optimizing its pharmacological profile, and exploring its clinical potential.

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